Cas no 2171710-63-5 (2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-4,4-dimethylpentanoic acid)

• Product Name: 2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-4,4-dimethylpentanoic acid
• CAS No: 2171710-63-5
• MF: C₂₆H₃₂N₂O₅
• MW: 452.542687416077
• CID: 6276392
• PubChem ID: 165550231
• Update Time: 2025-10-28

2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-4,4-dimethylpentanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-4,4-dimethylpentanoic acid
• 2171710-63-5
• EN300-1492502
• 2-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]-4,4-dimethylpentanoic acid

• Inchi： 1S/C26H32N2O5/c1-16(13-23(29)28-22(24(30)31)14-26(2,3)4)27-25(32)33-15-21-19-11-7-5-9-17(19)18-10-6-8-12-20(18)21/h5-12,16,21-22H,13-15H2,1-4H3,(H,27,32)(H,28,29)(H,30,31)
• InChI Key： LLZNWKWDPMDPLS-UHFFFAOYSA-N
• SMILES： O(C(NC(C)CC(NC(C(=O)O)CC(C)(C)C)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 452.23112213g/mol
• Monoisotopic Mass: 452.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 10
• Complexity: 681
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 105Ų

Additional information on 2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-4,4-dimethylpentanoic acid

2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-4,4-dimethylpentanoic Acid: A Comprehensive Overview

2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-4,4-dimethylpentanoic acid, also known by its CAS registry number CAS No. 2171710-63-5, is a complex organic compound with significant applications in the fields of chemistry and biochemistry. This compound is characterized by its unique structure, which includes a fluorenylmethoxycarbonyl (Fmoc) group and a butanamido substituent attached to a pentanoic acid backbone. The presence of the Fmoc group makes this compound particularly interesting for researchers studying peptide synthesis and protection strategies.

The synthesis of 2-3-{(9H-fluoren-9-yl)methoxycarbonylamino}butanamido-substituted pentanoic acid involves a multi-step process that typically begins with the preparation of the Fmoc reagent. This reagent is then coupled with the appropriate amino acid derivative to form the desired product. Recent advancements in peptide chemistry have enabled more efficient and selective methods for synthesizing such compounds, leveraging techniques such as microwave-assisted synthesis and automated peptide synthesizers.

One of the most notable applications of this compound is in solid-phase peptide synthesis (SPPS). The Fmoc group serves as a protecting group for amino acids during the synthesis process, ensuring that only the desired peptide bonds are formed. This has made it a valuable tool in drug discovery and development, particularly in the creation of bioactive peptides and protein mimetics. Researchers have also explored its potential in medicinal chemistry, where it has been used as a building block for constructing complex molecules with therapeutic potential.

In addition to its role in peptide synthesis, this compound has found applications in materials science. Its unique structure allows it to form self-assembled monolayers (SAMs) on various surfaces, which can be used to create functional materials with tailored properties. Recent studies have demonstrated that SAMs formed by this compound exhibit excellent stability and biocompatibility, making them suitable for use in biosensors and drug delivery systems.

The study of 4,4-dimethylpentanoic acid derivatives has also gained attention due to their potential as inhibitors of certain enzymes and receptors. For instance, researchers have investigated their ability to modulate G-protein coupled receptors (GPCRs), which are key targets in drug development. The substitution pattern of this compound allows for fine-tuning of its pharmacokinetic properties, making it a promising candidate for further exploration in preclinical studies.

From an environmental perspective, understanding the degradation pathways of this compound is crucial for assessing its impact on ecosystems. Recent research has focused on identifying microbial communities capable of metabolizing such compounds under various environmental conditions. These studies have provided valuable insights into the biodegradation mechanisms and have highlighted the need for sustainable practices in chemical manufacturing.

In conclusion, 2-3-{(9H-fluoren-9-yl)methoxycarbonylamino}butanamido-4,4-dimethylpentanoic acid (CAS No. 2171710-63-) is a versatile compound with diverse applications across multiple scientific disciplines. Its role in peptide synthesis, materials science, and medicinal chemistry underscores its importance as a research tool and potential therapeutic agent. As ongoing studies continue to uncover new properties and applications, this compound remains at the forefront of chemical innovation.